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Introduction
ASTM D5261 is a standardized test method for determining the mass per unit area of

geotextiles.[1][2][3][4] This parameter is a critical index property for nonwoven geotextiles, as it

directly relates to the material's thickness, strength, and hydraulic properties. In the quality

control of nonwoven geotextiles, ASTM D5261 serves as a fundamental tool for ensuring

product consistency and adherence to manufacturing specifications.[1][2][3][4] The mass per

unit area, often referred to as "weight," is a key indicator of the amount of polymer fiber used in

the production of the geotextile, which in turn influences its mechanical and filtration

performance. Consistent mass per unit area across a roll and between different production lots

is essential for reliable and predictable behavior in civil engineering and environmental

applications.

The significance of this test lies in its simplicity, reliability, and direct correlation with the

functional properties of nonwoven geotextiles. For instance, a higher mass per unit area

generally indicates greater tensile strength, puncture resistance, and robustness. Conversely,

variations or deviations from the specified mass per unit area can signal issues in the

manufacturing process, potentially leading to substandard performance in applications such as

soil separation, filtration, drainage, and cushioning. This document provides a detailed

overview of the application of ASTM D5261 in the quality control of nonwoven geotextiles,
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including comprehensive experimental protocols, data presentation guidelines, and a workflow

diagram.

Data Presentation
Quantitative data obtained from ASTM D5261 testing is crucial for quality control. It allows for a

direct comparison between the manufactured product and the specified requirements. Data is

typically presented in tables that summarize the mass per unit area for various specimens

taken from a sample, along with statistical analysis. For quality control purposes, the concept of

Minimum Average Roll Value (MARV) is often employed. MARV is a statistically derived value

that provides a high level of confidence (typically 97.7%) that the average value of a roll will

meet or exceed the specified minimum.

Below is a sample table illustrating how data from ASTM D5261 testing for three different lots of

a nonwoven geotextile product might be presented.
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Lot
Numb
er

Speci
men
ID

Mass
(g)

Area
(m²)

Mass
per
Unit
Area
(g/m²)

Avera
ge
Mass
per
Unit
Area
(g/m²)

Stand
ard
Devia
tion

MARV
(g/m²)

Speci
ficati
on
(g/m²)

Pass/
Fail

A-101 1 20.5 0.01 2050 2045 5.0 2035 ≥ 2000 Pass

2 20.4 0.01 2040

3 20.5 0.01 2050

4 20.4 0.01 2040

B-202 1 19.8 0.01 1980 1985 4.1 1977 ≥ 2000 Fail

2 19.9 0.01 1990

3 19.8 0.01 1980

4 19.9 0.01 1990

C-303 1 20.1 0.01 2010 2012.5 3.5 2005.5 ≥ 2000 Pass

2 20.1 0.01 2010

3 20.2 0.01 2020

4 20.1 0.01 2010

Experimental Protocols
The following is a detailed methodology for performing the ASTM D5261 test for quality control

of nonwoven geotextiles.

1. Scope and Significance

This protocol outlines the procedure for determining the mass per unit area of nonwoven

geotextiles in accordance with ASTM D5261. This test is essential for routine quality control to
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ensure that the product meets the specified weight and, by extension, other related physical

and mechanical properties.

2. Apparatus

Cutting Die or Template: A square or circular die or template with a known area, typically 100

mm x 100 mm (0.01 m²) or a die with a diameter of 113 mm (0.01 m²). The cutting tool must

be sharp to ensure clean edges without distorting the fabric.

Analytical Balance: A balance with a readability of at least 0.01 g.

Conditioning Chamber: A chamber or room capable of maintaining a standard atmosphere

for testing textiles, which is defined as 21 ± 2°C (70 ± 4°F) and 65 ± 5% relative humidity.

3. Sampling

Lot Sample: A lot of nonwoven geotextile is defined as a specific quantity of material from a

single production run.

Laboratory Sample: From each lot, a sample of at least one meter in length and the full width

of the roll is taken. The sample should be free from any visible defects or unrepresentative

areas.

Test Specimens: At least five specimens are cut from the laboratory sample. The specimens

should be taken from locations evenly distributed across the width of the sample, but not

closer than one-tenth of the width from the selvage.

4. Conditioning

The test specimens must be conditioned to moisture equilibrium in the standard atmosphere

for testing textiles for at least 24 hours prior to weighing. This is a critical step as the

moisture content of the geotextile can affect its mass.

5. Procedure

After conditioning, place a test specimen on a flat, clean surface.

Use the cutting die or template to cut a specimen of a precise, known area.
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Weigh the specimen to the nearest 0.01 g using the analytical balance.

Record the mass of the specimen.

Repeat steps 1-4 for all test specimens.

6. Calculation

The mass per unit area for each specimen is calculated using the following formula:

Mass per unit area (g/m²) = (Mass of specimen (g) / Area of specimen (m²))

The average mass per unit area and the standard deviation for the set of specimens are then

calculated.

7. Reporting

The test report should include the following information:

Identification of the material tested (e.g., product name, lot number).

The date of the test.

The number of specimens tested.

The average mass per unit area in g/m².

The standard deviation.

A statement of any deviation from the standard test method.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the mass per unit

area of nonwoven geotextiles according to ASTM D5261.
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Caption: Experimental Workflow for ASTM D5261.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

